N-(2-ethoxyphenyl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H19N3O3S2/c1-3-25-16-7-5-4-6-15(16)20-17(23)12-26-19-21-18(22-27-19)13-8-10-14(24-2)11-9-13/h4-11H,3,12H2,1-2H3,(H,20,23)
• InChI Key: DNCAPCPDQQNSBS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NC(=NS2)C3=CC=C(C=C3)OC
• Molecular Formula: C19H19N3O3S2
• Molecular Weight: 401.5 g/mol

Description

N-(2-ethoxyphenyl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide, also known as EMTA, is a novel compound that has attracted significant attention in scientific research. EMTA is a thiadiazole derivative that has shown promising results in various studies, particularly in the field of cancer research.

Mechanism of Action

The exact mechanism of action of N-(2-ethoxyphenyl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cancer cell growth and survival. N-(2-ethoxyphenyl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide has been shown to inhibit the PI3K/AKT/mTOR pathway, which is a key signaling pathway involved in cancer cell growth and survival. N-(2-ethoxyphenyl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide has also been shown to inhibit the NF-κB pathway, which is a key pathway involved in inflammation and cancer.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide has been shown to have various biochemical and physiological effects. In addition to its anticancer properties, N-(2-ethoxyphenyl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide has been shown to have anti-inflammatory and antioxidant properties. N-(2-ethoxyphenyl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide has also been shown to inhibit the activity of various enzymes, including topoisomerase II and carbonic anhydrase IX.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2-ethoxyphenyl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide is that it has shown promising results in various in vitro and in vivo studies. N-(2-ethoxyphenyl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide has also been shown to be relatively non-toxic, with no significant side effects reported in animal studies. However, one of the limitations of N-(2-ethoxyphenyl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in cancer treatment.

Future Directions

There are several future directions for research on N-(2-ethoxyphenyl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide. One direction is to further investigate its mechanism of action and optimize its use in cancer treatment. Another direction is to study its potential use in combination with other anticancer drugs. Additionally, further studies are needed to investigate its potential use in other diseases, such as inflammation and neurodegenerative diseases.
In conclusion, N-(2-ethoxyphenyl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide is a novel compound that has shown promising results in various scientific research studies. Its anticancer properties, anti-inflammatory and antioxidant properties, and relatively non-toxic profile make it an attractive candidate for further research. However, further studies are needed to fully understand its mechanism of action and optimize its use in cancer treatment.

Synthesis Methods

The synthesis of N-(2-ethoxyphenyl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide involves the reaction of 2-ethoxyaniline with thiosemicarbazide, followed by the reaction of the resulting product with 4-methoxybenzoyl chloride. The final step involves the reaction of the intermediate product with ethyl chloroacetate. The yield of N-(2-ethoxyphenyl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide is approximately 60%, and the purity can be increased by recrystallization.

Scientific Research Applications

N-(2-ethoxyphenyl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide has been extensively studied for its anticancer properties. In vitro studies have shown that N-(2-ethoxyphenyl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. N-(2-ethoxyphenyl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition to its anticancer properties, N-(2-ethoxyphenyl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide has also been studied for its anti-inflammatory and antioxidant properties.